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An In-Depth Technical Guide to the Aroma Profile and Odor Description of Pentyl Valerate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aroma profile, odor description,

and analytical methodologies associated with pentyl valerate. The information is tailored for

researchers, scientists, and professionals in drug development who require a detailed

understanding of this fruity ester's sensory and chemical characteristics.

Aroma Profile and Odor Description
Pentyl valerate, also known as amyl pentanoate, is an organic ester with the chemical formula

C₁₀H₂₀O₂.[1] It is a colorless liquid recognized for its characteristic fruity aroma and is found

naturally in fruits like apples and bananas.[1] Its pleasant scent has led to its widespread use

as a flavoring agent in food and beverages and as a fragrance ingredient in perfumes and

cosmetics.[1]

The aroma of pentyl valerate is predominantly characterized as fruity, with distinct notes of

apple, pineapple, and banana.[1][2][3][4] More detailed sensory analyses reveal a complex

profile that also includes green, winey, sweet, ethereal, ripe, and tropical nuances.[2][4] The

overall impression is often described as a ripe and heavy fruity apple odor.
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The following table summarizes the available quantitative data for pentyl valerate, including its

physicochemical properties and a semi-quantitative aroma profile breakdown.

Parameter Value Reference(s)

Molecular Formula C₁₀H₂₀O₂ [1][4]

Molecular Weight 172.27 g/mol [4]

CAS Number 2173-56-0 [1][4]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 201-203 °C [5]

Flash Point 81 °C [6]

Solubility in Water 0.58 g/L @ 25°C [2]

Odor Threshold Data not available [6]

Fruity 97.08% [2]

Apple 72.22% [2]

Pineapple 61.91% [2]

Green 52.07% [2]

Winey 52.03% [2]

Sweet 51.68% [2]

Banana 49.91% [2]

Ethereal 44.83% [2]

Ripe 40.92% [2]

Tropical 40.86% [2]
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Detailed experimental protocols for the sensory and instrumental analysis of pentyl valerate
are not readily available in the public domain. However, the following sections describe robust

methodologies commonly employed for the analysis of fruity esters, which can be adapted for

pentyl valerate.

Instrumental Analysis: Gas Chromatography-
Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with the sensitivity of the human nose as a detector to identify aroma-active compounds.

Objective: To separate and identify the volatile compounds contributing to the aroma of pentyl
valerate.

Methodology:

Sample Preparation: A dilute solution of pentyl valerate in a suitable solvent (e.g., ethanol or

dichloromethane) is prepared. For headspace analysis, a sample of pentyl valerate can be

placed in a sealed vial and heated to allow the volatile compounds to partition into the

headspace.

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and

an olfactory detection port (ODP) is used. The column effluent is split between the FID and

the ODP.

GC Parameters (Example for Fruity Esters):

Column: A non-polar column (e.g., DB-5, 30 m x 0.25 mm i.d., 0.25 µm film thickness) or a

polar column (e.g., DB-WAX, 30 m x 0.25 mm i.d., 0.25 µm film thickness) can be used.

The choice of column will depend on the desired separation of compounds.

Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes.
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Ramp: Increase to 230 °C at a rate of 5 °C/min.

Final hold: Hold at 230 °C for 5 minutes.

Injector Temperature: 250 °C.

Detector Temperature (FID): 250 °C.

Olfactory Detection Port: The ODP is supplied with humidified air and maintained at a

temperature (e.g., 200 °C) to prevent condensation of the analytes.

Data Collection: As the separated compounds elute from the GC column, they are

simultaneously detected by the FID and sniffed by a trained panelist at the ODP. The panelist

records the perceived odor, its intensity, and the retention time.

Data Analysis: The data from the FID provides a chromatogram showing the peaks of the

separated compounds. The olfactometry data provides a description of the aroma of each

peak. By comparing the retention times, the aroma description can be matched to the

corresponding chemical compound.

Sensory Analysis: Quantitative Descriptive Analysis
(QDA)
QDA is a sensory evaluation method used to identify, describe, and quantify the sensory

attributes of a product.

Objective: To develop a detailed sensory profile of the aroma of pentyl valerate.

Methodology:

Panelist Selection and Training:

Select 8-12 panelists based on their sensory acuity, ability to articulate perceptions, and

availability.

Conduct training sessions to familiarize panelists with the aroma of pentyl valerate and

other reference standards representing fruity, green, sweet, and other relevant aroma
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notes. The panel develops a consensus vocabulary to describe the aroma attributes of

pentyl valerate.

Attribute Generation: Through a series of sessions, the trained panel identifies and defines

the key aroma attributes of pentyl valerate. These may include terms like "apple," "banana,"

"pineapple," "green," "sweet," "ethereal," and "ripe."

Intensity Scaling: Panelists are trained to use a line scale (e.g., a 15-cm unstructured line

scale anchored with "low" and "high" at the ends) to rate the intensity of each identified

attribute.

Sample Evaluation:

Samples of pentyl valerate are prepared at a standardized concentration in an odorless

solvent or on an inert carrier (e.g., a smelling strip).

Samples are presented to the panelists in a controlled environment (e.g., individual

sensory booths with controlled temperature and lighting).

Each panelist independently evaluates the samples and rates the intensity of each

attribute on the provided scale.

Data Analysis: The intensity ratings from the panelists are collected and statistically

analyzed. Analysis of Variance (ANOVA) can be used to determine if there are significant

differences in the perceived intensity of the attributes. The mean intensity ratings for each

attribute are then used to generate a sensory profile, often visualized as a spider or radar

plot.

Visualizations
Simplified Olfactory Signaling Pathway
The perception of pentyl valerate's aroma begins with its interaction with olfactory receptors in

the nasal cavity, triggering a cascade of intracellular events that lead to a neural signal being

sent to the brain.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1667271?utm_src=pdf-body
https://www.benchchem.com/product/b1667271?utm_src=pdf-body
https://www.benchchem.com/product/b1667271?utm_src=pdf-body
https://www.benchchem.com/product/b1667271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Olfactory Sensory Neuron

Pentyl Valerate Olfactory Receptor
(GPCR)

Binds to
G-protein (Gαolf)

Activates
Adenylyl Cyclase III

Activates
ATP cAMP

Converts to Cyclic Nucleotide-Gated
(CNG) Channel

Opens
Ca²⁺ / Na⁺

Influx

Ca²⁺-activated
Cl⁻ Channel

Activates
Cl⁻ Efflux Depolarization

(Action Potential) Signal to Brain

Click to download full resolution via product page

Caption: Simplified diagram of the olfactory signal transduction pathway.

Experimental Workflow for Aroma Analysis
The comprehensive analysis of pentyl valerate's aroma involves a combination of instrumental

and sensory techniques.
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Caption: Experimental workflow for the aroma analysis of pentyl valerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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